Saxitoxin

Specification

• Description: Saxitoxin is an alkaloid isolated from the marine dinoflagellates and cyanobacteria that causes paralytic shellfish poisoning. It has a role as a neurotoxin, a toxin, a sodium channel blocker, a marine metabolite and a cyanotoxin. It is a carbamate ester, a member of guanidines, an alkaloid, a pyrrolopurine, a ketone hydrate and a paralytic shellfish toxin. It is a conjugate base of a saxitoxin(2+).; Saxitoxin is a natural product found in Takifugu radiatus, Lingulodinium polyedra, and other organisms with data available.; Saxitoxin is a carbamate alkaloid neurotoxin isolated from marine dinoflagellates and cyanobacteria that inhibits nerve conduction by blocking neuronal voltage-gated sodium channels in excitable cells. Exposure usually occurs through ingestion of contaminated shellfish, resulting in an illness called paralytic shellfish poisoning.; A compound that contains a reduced purine ring system but is not biosynthetically related to the purine alkaloids. It is a poison found in certain edible mollusks at certain times; elaborated by GONYAULAX and consumed by mollusks, fishes, etc. without ill effects. It is neurotoxic and causes RESPIRATORY PARALYSIS and other effects in MAMMALS, known as paralytic SHELLFISH poisoning.
• CAS No.: 35523-89-8
• Molecular Formula: C10H17N7O4
• Molecular Weight: 299.29 g/mol
• IUPAC Name: [(3aS,4R,10aS)-2,6-diamino-10,10-dihydroxy-3a,4,8,9-tetrahydro-1H-pyrrolo[1,2-c]purin-4-yl]methyl carbamate
• Standard InChI: InChI=1S/C10H17N7O4/c11-6-15-5-4(3-21-8(13)18)14-7(12)17-2-1-9(19,20)10(5,17)16-6/h4-5,19-20H,1-3H2,(H2,12,14)(H2,13,18)(H3,11,15,16)/t4-,5-,10-/m0/s1
• Standard InChI Key: RPQXVSUAYFXFJA-HGRQIUPRSA-N
• Isomeric SMILES: C1CN2C(=N[C@H]([C@H]3[C@]2(C1(O)O)NC(=N3)N)COC(=O)N)N
• SMILES: C1CN2C(=NC(C3C2(C1(O)O)NC(=N3)N)COC(=O)N)N
• Canonical SMILES: C1CN2C(=NC(C3C2(C1(O)O)NC(=N3)N)COC(=O)N)N